Cas no 2229416-94-6 (2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229416-94-6
• MF: C₉H₇ClFNO₂
• MW: 215.608784914017
• CID: 6429933
• PubChem ID: 165659989
• Update Time: 2025-05-21

2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid
• 2229416-94-6
• EN300-1968750

• Inchi： 1S/C9H7ClFNO2/c10-4-1-6(8(11)12-3-4)5-2-7(5)9(13)14/h1,3,5,7H,2H2,(H,13,14)
• InChI Key： MXAWNCZMSRDOJL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1CC1C(=O)O)F

Computed Properties

• Exact Mass: 215.0149343g/mol
• Monoisotopic Mass: 215.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2229416-94-6)

2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2229416-94-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by a cyclopropane ring fused with a pyridine scaffold, which is known for its unique structural and electronic properties. The presence of both chloro and fluoro substituents on the pyridine ring enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The cyclopropane moiety in this molecule is particularly noteworthy due to its strained three-membered ring structure. This strain imparts high reactivity and flexibility, which can be exploited in designing molecules with enhanced binding affinity and metabolic stability. The carboxylic acid functionality at the 1-position of the cyclopropane ring further extends the compound's versatility, allowing for further derivatization and functionalization. These structural features make 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid a promising candidate for exploring novel therapeutic interventions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The pyridine derivatives, in particular, have been extensively studied due to their ability to modulate enzyme activity and receptor binding. The combination of chloro and fluoro substituents in 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid introduces electron-withdrawing effects that can fine-tune the electronic properties of the molecule, thereby influencing its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that pyridine-based scaffolds can interact with key proteins involved in cancer cell proliferation and survival. The cyclopropane ring, with its inherent strain, can disrupt protein-protein interactions or stabilize enzyme-substrate complexes, leading to the development of potent inhibitors. Furthermore, the halogenated pyridine moiety can serve as a ligand for metal ions, which are often crucial cofactors in enzymatic reactions relevant to cancer biology.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of such compounds with remarkable accuracy. Molecular docking studies using 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid have revealed its potential as an inhibitor of kinases and other enzymes overexpressed in tumor cells. These virtual screening approaches have accelerated the identification of lead compounds for further experimental validation.

The synthesis of 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The strained cyclopropane ring requires careful handling to prevent decomposition during functionalization. However, modern synthetic methodologies have made it possible to introduce various substituents onto this scaffold while maintaining its integrity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired pyridine-cyclopropane core.

From a medicinal chemistry perspective, the carboxylic acid group offers multiple avenues for derivatization. It can be esterified to improve oral bioavailability or amidated to enhance binding interactions with biological targets. Additionally, the presence of both chloro and fluoro substituents allows for further halogen exchange reactions, enabling the exploration of different analogues with tailored pharmacological profiles.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to modulate metabolic stability, lipophilicity, and binding affinity has made them indispensable in drug design. In 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid, the fluorine atom at the 2-position of the pyridine ring contributes to these effects, making it an attractive moiety for developing next-generation therapeutics.

In conclusion, 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2229416-94-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile functionalization possibilities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in addressing unmet medical needs.